
Essential Safety and Operational Guide for
Handling 2-Chloro-3-methylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-3-methylaniline

Cat. No.: B1589733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Chloro-3-methylaniline, ensuring the well-being of laboratory personnel and adherence to

safety standards. The following procedural guidance is designed to directly address operational

questions, from personal protective equipment (PPE) to disposal plans, fostering a secure

research environment.

Physicochemical and Toxicological Data
A summary of key quantitative data for 2-Chloro-3-methylaniline is presented below. This

information is critical for a comprehensive risk assessment.

Property Value

Molecular Formula C₇H Cl N[1]

Molecular Weight 141.60 g/mol [1]

CAS Number 29027-17-6[1]

Physical State Typically a liquid at room temperature[2]

Boiling Point 115–117°C at 10 mmHg[2]

Purity ≥99% (via gas chromatography)[2]
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Toxicological Profile:[2]

Acute Toxicity (Oral): Toxic if swallowed.

Acute Toxicity (Dermal): Toxic in contact with skin.

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure comprehensive protection against the

hazards associated with 2-Chloro-3-methylaniline.
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Protection Type Recommended Equipment Standard

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended where

splashing is a risk.[3][4]

Europe EN 166, US OSHA 29

CFR 1910.133[5]

Hand Protection

Chemical-resistant gloves

(e.g., PVC). Glove suitability

and durability depend on the

frequency and duration of

contact.[3]

Europe EN 374, US F739[3]

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

appropriate where risk

assessment shows air-

purifying respirators are

necessary. If the respirator is

the sole means of protection,

use a full-face supplied air

respirator.[6]

NIOSH (US) or CEN (EU)[7]

Body Protection

Protective overalls and safety

footwear (e.g., rubber boots).

[3]

Important Note on PPE: Do not wear contact lenses when handling this chemical as they can

absorb and concentrate irritants.[3] After using gloves, hands should be washed and dried

thoroughly.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental impact.
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Experimental Workflow:

Workflow for Handling 2-Chloro-3-methylaniline

Preparation

Handling

Disposal

Post-Handling

Ensure proper ventilation (fume hood).

Don appropriate PPE.

Handle with care, avoiding skin/eye contact and inhalation.

Keep a spill kit readily available. Collect waste in a labeled, sealed container.

Dispose of as hazardous waste via a licensed company.

Decontaminate work surfaces.

Wash hands thoroughly.

Click to download full resolution via product page
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Caption: Workflow for Handling 2-Chloro-3-methylaniline.

Handling and Storage:

Engineering Controls: Always handle 2-Chloro-3-methylaniline in a well-ventilated area,

preferably within a chemical fume hood.[4][8] Ensure that eyewash stations and safety

showers are in close proximity to the workstation.[5]

Precautions for Safe Handling: Avoid all personal contact, including inhalation of vapors or

mist.[6] Do not eat, drink, or smoke in the handling area.[4]

Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[8] Keep

away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides,

and acid chlorides.[8]

Spill Management:

Minor Spills: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to soak

up the chemical.[8] Place the absorbed material into a suitable, closed container for disposal.

Major Spills: In the event of a large spill, evacuate the area and move upwind.[3] Wear a self-

contained breathing apparatus and full protective clothing.[3] Prevent the spillage from

entering drains or water courses.[3] Contain the spill and collect the material for disposal.[3]

Disposal Plan:

Waste Disposal: 2-Chloro-3-methylaniline and any contaminated materials must be

disposed of as hazardous waste.[6] Offer surplus and non-recyclable solutions to a licensed

disposal company.[6] Do not allow the product to enter drains.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local, state, and federal regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1589733?utm_src=pdf-body
https://www.benchchem.com/product/b1589733?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15671%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1434314&productDescription=2-CHLRO-N-METHLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15671%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://www.benchchem.com/product/b1589733?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro3methylaniline.htm
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.benchchem.com/product/b1589733?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. hpc-standards.com [hpc-standards.com]

2. 2-Chloro-3-methylaniline | 29027-17-6 | Benchchem [benchchem.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. cdn.chemservice.com [cdn.chemservice.com]

5. fishersci.com [fishersci.com]

6. chemicalbook.com [chemicalbook.com]

7. hpc-standards.com [hpc-standards.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Chloro-3-methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589733#personal-protective-equipment-for-
handling-2-chloro-3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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